Cas no 1804689-60-8 (2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1804689-60-8
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4845615
• Update Time: 2025-06-09

2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H6BrF6NO2/c10-1-6-4(3-18)7(19-9(14,15)16)5(2-17-6)8(11,12)13/h2,18H,1,3H2
• InChI Key： NHIYKXRIEZFLCW-UHFFFAOYSA-N
• SMILES： BrCC1C(CO)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No: 1804689-60-8)

2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol, also known by its CAS number 1804689-60-8, is a highly specialized organic compound with significant applications in the field of chemical synthesis and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including a bromomethyl group, trifluoromethoxy group, and trifluoromethyl group, makes this compound particularly interesting for researchers exploring advanced materials and catalytic processes.

The structure of this compound is characterized by a pyridine ring system with substituents at positions 2, 3, 4, and 5. The bromomethyl group at position 2 introduces electrophilic reactivity, while the trifluoromethoxy and trifluoromethyl groups at positions 4 and 5 respectively contribute to electron-withdrawing effects, enhancing the overall stability and reactivity of the molecule. The hydroxymethyl group at position 3 further adds to the compound's functional diversity, making it a valuable precursor in various organic transformations.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol in the development of advanced materials for energy storage applications. Researchers have reported that this compound can serve as a building block for synthesizing high-performance lithium-ion battery cathodes due to its ability to stabilize high-energy metal ions during charge-discharge cycles.

In addition to its role in energy-related applications, this compound has also been explored in the context of drug delivery systems. The unique combination of functional groups allows for controlled drug release mechanisms, which are critical in targeted therapies for various diseases. Studies have demonstrated that derivatives of this compound can act as carriers for anti-cancer drugs, enhancing their efficacy while minimizing side effects.

The synthesis of CAS No: 1804689-60-8 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided detailed insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its behavior in different chemical environments.

In conclusion, 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No: 1804689-60-8) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional diversity make it an ideal candidate for further research and development in fields such as energy storage, drug delivery, and advanced materials science.